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Compound of Interest

Compound Name: Bis(4-iodophenyl) sulfoxide

CAS No.: 647829-43-4

Cat. No.: B3055438

Get Quote

Executive Summary
Bis(4-iodophenyl) sulfoxide (CAS: 647829-43-4) is a high-value organosulfur intermediate

characterized by its dual functionality: a central sulfinyl (S=O) core flanked by two para-

iodophenyl moieties. This unique structure positions it as a critical "linchpin" monomer in the

synthesis of high-performance poly(arylene sulfoxide)s and as a versatile electrophile in

palladium-catalyzed cross-coupling reactions.

This guide provides a comprehensive technical analysis of the compound's physicochemical

profile, synthetic pathways, and reactivity landscape, designed to support decision-making in

material science and medicinal chemistry workflows.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9][10]
The stability and reactivity of Bis(4-iodophenyl) sulfoxide are governed by the electron-

withdrawing nature of the sulfinyl group and the labile C–I bonds.
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Table 1: Technical Specifications
Property Specification Notes

IUPAC Name
1-iodo-4-(4-

iodophenyl)sulfinylbenzene

CAS Number 647829-43-4 Primary registry number

Molecular Formula C₁₂H₈I₂OS

Molecular Weight 454.06 g/mol
High halogen content (55.9%

Iodine)

Appearance
White to light yellow crystalline

powder

Color depends on trace iodine

liberation

Melting Point 160.0 – 164.0 °C
Sharp melting range indicates

high purity

Solubility
Soluble in DMSO, DMF,

CHCl₃; Insoluble in H₂O
Typical of diaryl sulfoxides

Stability
Stable under ambient

conditions

Hygroscopic; store away from

light

Synthesis & Production Architecture
The industrial and laboratory-scale production of Bis(4-iodophenyl) sulfoxide typically

proceeds via the controlled oxidation of its sulfide precursor. This transformation requires

precise stoichiometric control to prevent over-oxidation to the sulfone.

Core Synthesis Protocol (Oxidation)
Precursor: Bis(4-iodophenyl) sulfide Reagent:m-Chloroperbenzoic acid (mCPBA) or

H₂O₂/Acetic Acid Mechanism: Electrophilic attack of the oxidant on the sulfur lone pair.

Experimental Insight: While hydrogen peroxide (30%) in glacial acetic acid is cost-effective,

mCPBA in dichloromethane (DCM) at 0°C offers superior selectivity, minimizing the formation

of the sulfone byproduct (Bis(4-iodophenyl) sulfone).
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Diagram 1: Synthesis & Oxidation State Control

Process Criticality

Bis(4-iodophenyl) sulfide
(Precursor)

Bis(4-iodophenyl) sulfoxide
(Target: CAS 647829-43-4)

 Controlled Oxidation
(1.0 eq mCPBA, 0°C) Bis(4-iodophenyl) sulfone

(Over-oxidation Byproduct)

 Excess Oxidant
(>2.0 eq, Heat)

Click to download full resolution via product page

Caption: Stepwise oxidation pathway. Stoichiometric control is critical to arrest the reaction at

the sulfoxide stage.

Reactivity Landscape
Bis(4-iodophenyl) sulfoxide is a bifunctional scaffold. Its reactivity is defined by two distinct

sites:

The C–I Bonds (Electrophilic): Prime sites for transition-metal catalysis.

The S=O Bond (Amphiphilic): Capable of Pummerer rearrangements, reduction, or

coordination.

Palladium-Catalyzed Cross-Coupling
The para-iodine substituents are highly reactive in Pd(0)/Pd(II) cycles. The sulfoxide moiety

remains stable under standard basic coupling conditions, making it an excellent linker for

extending conjugation length.

Suzuki-Miyaura Coupling: Reacts with aryl boronic acids to form diaryl sulfoxide derivatives

(OLED materials).

Sonogashira Coupling: Reacts with terminal alkynes to form rigid ethynyl-bridged polymers.

Heck Reaction: Reacts with styrenes/acrylates for functionalized monomers.

Polymerization Potential
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This compound serves as an AA-type monomer in polycondensation reactions. When reacted

with dithio-nucleophiles or diamines, it forms high-refractive-index polymers (Polyarylene

sulfoxides) utilized in optical coatings.

Diagram 2: Functional Reactivity Map

Bis(4-iodophenyl)
sulfoxide

Biaryl Derivatives
(Suzuki Coupling)

Styrenyl Monomers
(Heck Coupling)

Bis(4-iodophenyl) sulfide
(Reduction: NaBH4/I2)

Bis(4-iodophenyl) sulfone
(Oxidation: KMnO4)

Poly(arylene sulfoxide)s
(Step-Growth Polymerization)
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Caption: Radial map of chemical transformations. Green paths denote C-C bond formation;

Yellow denotes polymerization.

Applications & Strategic Utility
Optoelectronics (OLEDs)
The sulfoxide group breaks conjugation between the phenyl rings while maintaining high

electron affinity. This property is exploited in the synthesis of Host Materials for phosphorescent

OLEDs, where high triplet energy (E_T) is required to prevent reverse energy transfer.

High-Performance Polymers
Poly(arylene sulfoxide)s derived from this monomer exhibit:

Thermal Stability: Degradation temperatures (T_d) often exceed 300°C.
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Solubility: Better solubility in organic solvents compared to their sulfide counterparts, aiding

processability.

Post-Polymerization Modification: The sulfoxide backbone can be thermally cured or reduced

to form insoluble, chemical-resistant sulfide networks.

Handling & Safety Protocols
Hazard Classification: Irritant (Skin/Eye/Respiratory). Storage: Store in a cool, dry place under

inert atmosphere (Argon/Nitrogen). Light sensitive (iodine liberation).

Parameter Recommendation

PPE Nitrile gloves, safety goggles, lab coat.

Incompatibility
Strong reducing agents, acid chlorides

(Pummerer reaction risk).

Spill Cleanup

Sweep up to avoid dust generation; neutralize

surfaces with dilute sodium thiosulfate if iodine

discoloration appears.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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